Potassium phosphate
Potassium phosphate
Potassium phosphate tribasic exhibits high catalytic property in trans esterification reactions. It has bactericidal activity.
Potassium Phosphate is an inorganic compound used as a laxative, dietary supplement and for electrolyte-replacement purposes. Phosphate, a predominant intracellular anion, plays an important role in energy storage, osteoblastic and osteoclastic activities, regulating serum calcium concentrations and numerous cellular phosphate-transfer reactions. Potassium phosphate increases fluidity of the intestinal contents by retention of water by osmotic forces, thereby indirectly inducing intestinal smooth muscle constriction.
Potassium Phosphate is an inorganic compound used as a laxative, dietary supplement and for electrolyte-replacement purposes. Phosphate, a predominant intracellular anion, plays an important role in energy storage, osteoblastic and osteoclastic activities, regulating serum calcium concentrations and numerous cellular phosphate-transfer reactions. Potassium phosphate increases fluidity of the intestinal contents by retention of water by osmotic forces, thereby indirectly inducing intestinal smooth muscle constriction.
Brand Name:
Vulcanchem
CAS No.:
7778-53-2
VCID:
VC21178848
InChI:
InChI=1S/K.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)
SMILES:
[O-]P(=O)([O-])[O-].[K+].[K+].[K+]
Molecular Formula:
H3KO4P
Molecular Weight:
137.094 g/mol
Potassium phosphate
CAS No.: 7778-53-2
Cat. No.: VC21178848
Molecular Formula: H3KO4P
Molecular Weight: 137.094 g/mol
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Specification
| Description | Potassium phosphate tribasic exhibits high catalytic property in trans esterification reactions. It has bactericidal activity. Potassium Phosphate is an inorganic compound used as a laxative, dietary supplement and for electrolyte-replacement purposes. Phosphate, a predominant intracellular anion, plays an important role in energy storage, osteoblastic and osteoclastic activities, regulating serum calcium concentrations and numerous cellular phosphate-transfer reactions. Potassium phosphate increases fluidity of the intestinal contents by retention of water by osmotic forces, thereby indirectly inducing intestinal smooth muscle constriction. |
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| CAS No. | 7778-53-2 |
| Molecular Formula | H3KO4P |
| Molecular Weight | 137.094 g/mol |
| IUPAC Name | tripotassium;phosphate |
| Standard InChI | InChI=1S/K.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4) |
| Standard InChI Key | PJNZPQUBCPKICU-UHFFFAOYSA-N |
| SMILES | [O-]P(=O)([O-])[O-].[K+].[K+].[K+] |
| Canonical SMILES | OP(=O)(O)O.[K] |
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